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Compound of Interest

Compound Name: Hdac6-IN-5

Cat. No.: B12415912 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Hdac6-IN-5 (CAS Number: 1259296-46-2). Adherence

to these procedures is essential to ensure personal safety and proper disposal of hazardous

materials.

Chemical Identifier: Hdac6-IN-5 is also referred to as Histone Deacetylase 6 Inhibitor.[1] The

provided safety information is based on a solution of the inhibitor in acetonitrile.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Hdac6-IN-5.

The following table summarizes the required PPE.
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Body Part Required PPE Specifications and Use

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears or

holes before use. Dispose of

contaminated gloves

immediately.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Respiratory
Respirator mask (P2/N95) or

use of a fume hood

Recommended, especially

when handling the powder

form or creating aerosols.[3] A

fume hood is the preferred

engineering control.

Body Laboratory coat

Should be buttoned and have

long sleeves to protect skin

and clothing.

Hazard Identification and First Aid
Hdac6-IN-5, particularly in an acetonitrile solution, presents multiple hazards.[2]
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Hazard Description First Aid Measures

Flammability
Highly flammable liquid and

vapor.[2]

Keep away from heat, sparks,

and open flames. Use a fire

extinguisher with water spray,

dry chemical, foam, or carbon

dioxide.[4]

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[2]

If Swallowed: Rinse mouth and

call a physician. Do NOT

induce vomiting.[4][5] If on

Skin: Remove contaminated

clothing and rinse skin

thoroughly with water.[4] If

Inhaled: Move to fresh air. If

breathing is difficult, provide

respiratory support.[4]

Eye Irritation
Causes serious eye irritation.

[2]

Immediately flush eyes with

large amounts of water,

removing contact lenses if

present. Seek prompt medical

attention.[4]

Operational Plan: Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

vapors or dust.[4]

Avoid contact with skin and eyes by wearing the appropriate PPE.[4]

Do not eat, drink, or smoke in the handling area.[4][5]

Use luer-lock fittings to prevent spills during transfer.[6]

Storage:
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Store in a tightly sealed container in a cool, well-ventilated area.[4]

Keep away from direct sunlight and sources of ignition.[4]

Recommended storage for the compound in solvent is at -80°C.[4]

Disposal Plan
Proper disposal of Hdac6-IN-5 and contaminated materials is crucial to prevent environmental

contamination and exposure.

Waste Categorization: Hdac6-IN-5 waste should be treated as hazardous chemical waste.

Containment: All contaminated materials, including gloves, vials, and cleaning supplies,

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

[3]

Disposal Route: Dispose of the waste through an approved waste disposal plant, following

all federal, state, and local regulations.[4][5]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Containment: Wear full PPE, including a respirator if necessary. Cover the spill with an

absorbent material.

Cleaning: Carefully collect the absorbed material and place it in a sealed container for

hazardous waste disposal. Clean the spill area with an appropriate decontaminating solution.

Reporting: Report the spill to the appropriate safety officer.

Workflow for Safe Handling of Hdac6-IN-5
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Caption: Workflow for the safe handling of Hdac6-IN-5 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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